Cas no 1507845-05-7 (2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride
• CAS No: 1507845-05-7
• MF: C₁₀H₁₉ClO₂S
• MW: 238.774661302567
• CID: 6222880
• PubChem ID: 83671419
• Update Time: 2025-05-21

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1671260
• 1507845-05-7
• 2-(4,4-dimethylcyclohexyl)ethane-1-sulfonyl chloride
• 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO2S/c1-10(2)6-3-9(4-7-10)5-8-14(11,12)13/h9H,3-8H2,1-2H3
• InChI Key： OSPHLFYRZOPBKC-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCC(C)(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 238.0794287g/mol
• Monoisotopic Mass: 238.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl Chloride: A Comprehensive Overview

2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride, also known by its CAS number 1507845-05-7, is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted cyclohexane ring. The presence of the sulfonyl chloride functional group makes it highly reactive, enabling it to participate in a wide range of chemical transformations.

The molecular structure of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride consists of a cyclohexane ring substituted with two methyl groups at the 4-position and an ethane sulfonyl chloride group attached at the 2-position. This arrangement imparts both steric and electronic properties to the molecule, making it suitable for various applications. The cyclohexyl group provides stability and rigidity to the structure, while the sulfonyl chloride group acts as an electrophilic site for nucleophilic attacks.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of high-performance polymers and coatings. Researchers have demonstrated that the reactivity of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride can be fine-tuned by modifying reaction conditions, such as temperature and solvent choice. This flexibility has led to its use in creating novel polymeric materials with enhanced mechanical and thermal properties.

In addition to its role in polymer synthesis, this compound has also found applications in drug discovery and development. The sulfonyl chloride group is known to facilitate bioisosteric replacements, making it a valuable tool in medicinal chemistry. Recent research has explored its use as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including inflammation and cancer.

The synthesis of 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of a corresponding sulfide intermediate followed by chlorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The chemical stability of this compound is another area of active research. Studies have shown that under certain storage conditions, such as low temperatures and inert atmospheres, the compound exhibits excellent stability. However, exposure to moisture or nucleophiles can lead to rapid degradation, necessitating careful handling during storage and transportation.

In conclusion, 2-(4,4-Dimethylcyclohexyl)ethane-1-sulfonyl chloride is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.